Cas no 2172238-10-5 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid
• CAS No: 2172238-10-5
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6012099
• PubChem ID: 165549647
• Update Time: 2025-10-29

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid
• 2172238-10-5
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pyridine-3-carboxylic acid
• EN300-1481153

• Inchi： 1S/C27H27N3O5/c1-27(2,12-11-24(31)29-18-13-17(25(32)33)14-28-15-18)30-26(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,13-15,23H,11-12,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OEIGMLLVJMWBMZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NC1C=NC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic Acid (CAS No. 2172238-10-5)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid, identified by its CAS number 2172238-10-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical and biological properties.

The molecular structure of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid consists of several key components that are critical to its functionality. The presence of a pyridine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage suggests that this compound may possess the ability to interact with biological targets in a specific manner. These structural features are often exploited in the design of bioactive molecules, as they can influence both the solubility and reactivity of the compound.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The Fmoc group, in particular, is commonly used in peptide synthesis and modification due to its stability and ease of removal under specific conditions. This makes 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid a valuable intermediate in the synthesis of more complex molecules that may have therapeutic potential. Recent studies have shown that compounds with similar structural motifs have been investigated for their ability to modulate various biological pathways, including those involved in inflammation and neurodegeneration.

The pyridine ring in the molecule is another key feature that contributes to its potential biological activity. Pyridine derivatives are well-known for their ability to interact with a wide range of biological targets, including enzymes and receptors. In particular, pyridine-based compounds have been extensively studied for their role in central nervous system (CNS) disorders, such as Alzheimer's disease and Parkinson's disease. The presence of a methyl group at the 4-position of the pentanamide chain further enhances the complexity of this molecule, potentially influencing its pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes involved in disease pathways. 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid has been identified as a promising candidate for such applications due to its unique structural features. For instance, preliminary computational studies suggest that this compound may be able to bind to certain proteases that are implicated in cancer progression. These proteases are often overexpressed in tumor cells and are considered attractive targets for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These techniques allow for the precise introduction of functional groups at specific positions within the molecule, which is essential for achieving the desired biological activity.

One area where this compound shows particular promise is in the treatment of neurological disorders. Neurodegenerative diseases are characterized by the progressive loss of neurons and synaptic function, leading to severe cognitive and motor impairments. Studies have indicated that certain pyridine-based compounds can modulate neurotransmitter systems, potentially offering a therapeutic benefit. The amide linkage in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid may play a role in interacting with these systems, thereby influencing neuronal function.

The fluorenylmethoxycarbonyl group not only serves as a protecting group during synthesis but also contributes to the overall stability of the molecule. This stability is crucial for pharmaceutical applications, as it ensures that the compound remains intact during storage and administration. Additionally, the fluorene moiety has been shown to enhance cell membrane permeability, which could be beneficial for drug delivery systems.

Efforts are currently underway to evaluate the pharmacological properties of 5-4-(9H-fluoren -9 -yl)methoxycarbonylamino)-4-methylpentanamidopyridine -3 -carboxylic acid. In vitro studies have begun to explore its interaction with various biological targets, including enzymes and receptors relevant to human health. These studies aim to provide insights into its potential therapeutic effects and identify any adverse interactions that may need to be addressed before clinical trials can be initiated.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to final approval. However, compounds like 5 - 4 - ( { ( 9 H - f lu o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - m e t h y l p e n t a n amidopy rid ine - 3 - c arboxylic acid, with their unique structural features and potential biological activity, offer hope for addressing unmet medical needs. As research continues to uncover new applications for this compound, it may pave the way for novel therapeutic strategies across various disease areas.